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Compound of Interest

Compound Name: (2E)-3-bromo-but-2-ene-1-ol
Cat. No.: B14768327
Get Quote
\ J

Executive Summary

(2E)-3-bromo-but-2-ene-1-ol (CAS: 37428-56-1) is a critical halogenated allylic alcohol used
primarily as a scaffold in the stereoselective synthesis of terpenoids, pheromones, and complex
pharmaceutical intermediates. Its value lies in the (E)-geometry of the trisubstituted alkene,
which dictates the stereochemical outcome of subsequent metal-catalyzed cross-coupling
reactions (e.g., Stille, Suzuki-Miyaura).

Sourcing this compound presents a specific challenge: Isomeric Purity. Commercial samples
are frequently contaminated with the thermodynamically similar (Z)-isomer or the regioisomer
(3-bromo-3-buten-1-ol). This guide outlines the verified supply chain, rigorous QC protocols,
and handling procedures to ensure data integrity in downstream applications.

Chemical Identity & Specifications
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Parameter

Specification

IUPAC Name

(2E)-3-Bromobut-2-en-1-ol

Common Name

trans-3-Bromo-2-buten-1-ol

CAS Number 37428-56-1 (Specific to E-isomer)
Molecular Formula CsH7BrO

Molecular Weight 151.00 g/mol

SMILES C/C(Br)=C\CO

InChl Key Verify specific isomer key with vendor
Appearance Clear to pale yellow liquid

Boiling Point ~90-95 °C (at reduced pressure, est.)
Density ~1.52 g/mL

Stereochemical Definition

The (E) designation (from German Entgegen, opposite) indicates that the highest priority

groups on each carbon of the double bond are on opposite sides.

o C3 Position: Bromine (-Br) is high priority.

e C2 Position: Hydroxymethyl (-CH20H) is high priority.

» Configuration: The -Br and -CH20H groups are trans to each other. Consequently, the methyl

group (-CHs) and the hydroxymethyl group (-CH20H) are spatially cis.

Commercial Supply Landscape

Unlike common reagents, (2E)-3-bromo-but-2-ene-1-ol is often a "made-to-order” or "stock-

limited" item. Major catalog houses (e.g., Sigma-Aldrich) often list the generic mixture or related

isomers, requiring careful scrutiny of the specific CAS and structural data.

Verified Supplier Tiers
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Tier 1: Specialized Building Block Vendors

These suppliers explicitly list the stereocisomer and typically provide batch-specific H-NMR to
confirm the (E/Z) ratio.

e BLD Pharm: Stocks CAS 37428-56-1. Known for reliable stock of halogenated heterocycles
and alkenes.

e Anax Laboratories: Lists the specific (E)-isomer (Product Ax-11542).

o Combi-Blocks: Frequently stocks specific halo-alkene isomers with high purity (>95%).

Tier 2: Aggregators & Custom Synthesis

If Tier 1 stock is depleted, these platforms aggregate inventory from smaller synthesis labs
(e.g., Enamine, WuXi).

e eMolecules: Search by substructure to catch mislabeled isomers.

o SciFinder / ChemSpace: Useful for finding bulk quantities (>100g) for process scale-up.

Purchasing Advisory

Critical Warning: Do not confuse with 3-bromo-3-buten-1-ol (CAS 76334-36-6), a terminal
alkene regioisomer often appearing in similar search results. Always verify the structure image
before purchase.

Quality Assurance & Validation Protocol

Trusting a label is insufficient for stereoselective synthesis. Upon receipt, the following
validation workflow is mandatory.

QC Workflow Diagram
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1. Receipt of Material

(Check CAS: 37428-56-1)

2. Visual Inspection
(Clear liquid, no precipitate)

3. 1H-NMR Analysis
(CDCI3)

Decision: Isomer Ratio > 95:5?

4. 1D-NOE Experiment

(Definitive Stereochem Proof) 0 (Z'Comammatlon)

NOE Confirmed \INOE Failed

REJECT / PURIFY
(Column Chromatography)

RELEASE for Synthesis

Click to download full resolution via product page

Figure 1: Quality Control Decision Matrix for stereoisomeric purity verification.

Analytical Criteria (Self-Validating Protocol)
1. Proton NMR (*H-NMR)

The chemical shift of the vinylic proton and the allylic methyl group are diagnostic.

« Vinyl Proton (H-2): Typically appears as a triplet of quartets (or similar multiplet) around 5.9 -
6.1 ppm.
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 Allylic Methyl (H-4): Appears as a doublet/multiplet around 2.3 ppm.

 Differentiation: The (E)-isomer vinyl proton is typically deshielded (downfield) relative to the
(2)-isomer due to the anisotropy of the cis-bromine (in the Z-isomer, Br is cis to H; in E, Br s
trans to H).

2. Nuclear Overhauser Effect (NOE) - The Gold Standard

To definitively prove you possess the (E)-isomer, perform a 1D-NOE difference experiment
irradiating the methylene protons (-CH20H).

o Expected Result for (E)-isomer: You should observe a strong NOE enhancement of the
methyl group (-CHs) signal.

o Reasoning: In the (E)-isomer, the -CH20H and -CHs groups are on the same side of the
double bond (cis-relationship).

o Expected Result for (Z)-isomer: Weak or no enhancement of the methyl group; enhancement
of the vinyl proton instead.

Synthetic Context & Applications

Understanding how this material is made helps predict impurities. The commercial route often
involves the reduction of ethyl (2E)-3-bromo-2-butenoate.

Common Impurities

o Residual Reducing Agent: Boron or Aluminum salts (check 11B or 27AI NMR if sensitive).

e (Z2)-Isomer: Formed via radical isomerization if the precursor was exposed to light/heat, or
non-selective Wittig-type synthesis.

 Allylic Rearrangement Products: 1-bromo-3-buten-2-ol (secondary alcohol) can form under
acidic conditions.

Handling & Safety[1][2][3]

o Hazards: Validated as a Lachrymator (tear gas effect) and Skin Irritant.[1]
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o Storage: Store at 2—8°C under inert gas (Argon/Nitrogen). Allylic bromides/alcohols are
prone to discoloration (decomposition) upon oxidation or light exposure.

 Stabilization: Some suppliers add copper wire or silver foil to inhibit radical polymerization,
though this is rare for the alcohol form.

References

e PubChem.(2E)-3-bromobut-2-en-1-ol Compound Summary. National Library of Medicine.
Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Technical Procurement Guide: (2E)-3-Bromo-but-2-ene-
1-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14768327/docs#technical-procurement-guide-2e-3-
bromo-but-2-ene-1-0l]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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